Cas no 2228717-82-4 (methyl2-(2,3,4,5-tetrafluorophenyl)propan-2-ylamine)

• Product Name: methyl2-(2,3,4,5-tetrafluorophenyl)propan-2-ylamine
• CAS No: 2228717-82-4
• MF: C₁₀H₁₁F₄N
• MW: 221.194656610489
• CID: 6609997
• PubChem ID: 165700213
• Update Time: 2025-06-30

methyl2-(2,3,4,5-tetrafluorophenyl)propan-2-ylamine Chemical and Physical Properties

Names and Identifiers

• methyl2-(2,3,4,5-tetrafluorophenyl)propan-2-ylamine
• methyl[2-(2,3,4,5-tetrafluorophenyl)propan-2-yl]amine
• EN300-1823712
• 2228717-82-4

• Inchi： 1S/C10H11F4N/c1-10(2,15-3)5-4-6(11)8(13)9(14)7(5)12/h4,15H,1-3H3
• InChI Key： HJPNOVYJIHBMRD-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=CC=1C(C)(C)NC)F)F)F

Computed Properties

• Exact Mass: 221.08276200g/mol
• Monoisotopic Mass: 221.08276200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12Ų

Additional information on methyl2-(2,3,4,5-tetrafluorophenyl)propan-2-ylamine

Professional Introduction to Methyl 2-(2,3,4,5-Tetrafluorophenyl)propan-2-ylamine (CAS No. 2228717-82-4)

Methyl 2-(2,3,4,5-tetrafluorophenyl)propan-2-ylamine, identified by its CAS number 2228717-82-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of molecules characterized by its unique structural features, which include a tetrafluorophenyl group and an amine functional group. The presence of fluorine atoms in the aromatic ring imparts distinct electronic and steric properties, making this molecule a valuable candidate for various applications in medicinal chemistry and materials science.

The structural motif of methyl 2-(2,3,4,5-tetrafluorophenyl)propan-2-ylamine is particularly intriguing due to the combination of a fluorinated aromatic ring with an aliphatic amine side chain. This configuration allows for diverse interactions with biological targets, making it a promising scaffold for the development of novel therapeutic agents. The tetrafluorophenyl group enhances lipophilicity and metabolic stability, while the amine moiety provides a site for further functionalization. Such attributes have positioned this compound as a subject of intense study in the quest for innovative pharmacological solutions.

In recent years, there has been a surge in research focused on fluorinated aromatic compounds due to their enhanced binding affinity and improved pharmacokinetic profiles. Studies have demonstrated that the introduction of fluorine atoms can significantly modulate the electronic properties of molecules, leading to more potent and selective interactions with biological receptors. Methyl 2-(2,3,4,5-tetrafluorophenyl)propan-2-ylamine exemplifies this trend, as its tetrafluorophenyl component contributes to its unique chemical behavior. This has led to its exploration in various drug discovery programs aimed at addressing unmet medical needs.

The compound's potential applications extend beyond pharmaceuticals into the realm of materials science. The fluorinated aromatic ring can influence material properties such as thermal stability and chemical resistance, making it suitable for use in high-performance polymers and coatings. Additionally, the amine functionality allows for further derivatization, enabling the creation of complex materials with tailored properties. Such versatility underscores the importance of methyl 2-(2,3,4,5-tetrafluorophenyl)propan-2-ylamine as a building block for innovative chemical synthesis.

Recent advancements in synthetic methodologies have facilitated the efficient preparation of methyl 2-(2,3,4,5-tetrafluorophenyl)propan-2-ylamine, enabling researchers to explore its potential more thoroughly. Techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the tetrafluorophenyl moiety with high precision. These methods not only improve yield but also minimize unwanted byproducts, ensuring a cleaner synthetic route. The development of such efficient synthetic strategies is crucial for scaling up production and making this compound more accessible for industrial applications.

The biological activity of methyl 2-(2,3,4,5-tetrafluorophenyl)propan-2-ylamine has been extensively evaluated in various preclinical studies. Researchers have investigated its interaction with enzymes and receptors relevant to several therapeutic areas, including oncology and neurology. Preliminary findings suggest that this compound exhibits promising binding affinity to certain targets, warranting further investigation into its pharmacological potential. The tetrafluorophenyl group's ability to enhance binding interactions is particularly noteworthy and has sparked interest in its role as a pharmacophore in drug design.

In conclusion, methyl 2-(2,3,4,5-tetrafluorophenyl)propan-2-ylamine (CAS No. 2228717-82-4) represents a significant advancement in the field of organic chemistry and pharmaceutical research. Its unique structural features and versatile applications make it a valuable asset for scientists working on cutting-edge drug development and material science projects. As research continues to uncover new possibilities for this compound, its importance is expected to grow further. The ongoing exploration of its biological activity and synthetic pathways highlights its potential as a cornerstone molecule in future innovations.